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Compound of Interest

Compound Name: 3-Heptanol

CAS No.: 40617-58-1

Cat. No.: B7771161

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of the Nuclear Magnetic Resonance (NMR)

spectral data for 3-Heptanol (CAS: 589-82-2).[1] It is designed for researchers and analytical

chemists requiring definitive structural characterization of secondary alcohols. The guide details

the specific chemical shifts (

), splitting patterns, and coupling constants for both proton (

H) and carbon-13 (

C) nuclei, grounded in mechanistic shielding theory.

Chemical Structure and Significance
3-Heptanol is a chiral secondary alcohol with the molecular formula

.[2] Unlike its symmetrical isomer 4-heptanol, 3-heptanol possesses a

point group (no internal symmetry), resulting in magnetically distinct environments for all carbon
atoms.
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Structure:

(Note: IUPAC numbering prioritizes the alcohol position. For this guide, C1-C2 refers to the
ethyl chain and C4-C7 refers to the butyl chain relative to the chiral center C3.)

Experimental Methodology
To ensure reproducibility and spectral fidelity, the following acquisition parameters are

recommended.

Sample Preparation[3]
Solvent: Deuterated Chloroform (

) is the standard solvent. It minimizes exchange broadening of the hydroxyl proton compared
to protic solvents.

Reference: Tetramethylsilane (TMS,

ppm) or the residual

peak (

ppm,

ppm).

Concentration: ~10-20 mg/mL for

H NMR; ~50-100 mg/mL for

C NMR to improve signal-to-noise ratio for quaternary/methine carbons.

Acquisition Parameters
Probe Temperature: 298 K (

).

Pulse Sequence:

H: Standard single-pulse (zg30).
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C: Proton-decoupled (zgpg30) to simplify multiplets into singlets.

DEPT-135: Recommended to distinguish

(positive) from

(negative) signals.

H NMR Spectral Analysis
The proton spectrum of 3-heptanol is characterized by a distinct methine signal and

overlapping alkyl multiplets.

Representative H NMR Data (400 MHz, )
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Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Logic

3.55 - 3.65
Multiplet (tt

approx.)
1H H-3

Methine proton

to the hydroxyl

group.

Deshielded by

the

electronegative

Oxygen.

1.35 - 1.55 Multiplet 4H H-2, H-4

Methylene

protons

to the hydroxyl.

Diastereotopic

nature may

cause complex

splitting.

1.20 - 1.35 Multiplet 4H H-5, H-6
Bulk methylene

chain protons.

0.92
Triplet (

Hz)
3H H-1

Methyl group of

the ethyl chain.

0.89
Triplet (

Hz)
3H H-7

Methyl group of

the butyl chain.

1.5 - 2.5 Broad Singlet 1H -OH

Hydroxyl proton.

Shift is

concentration

and temperature

dependent (H-

bonding).

Mechanistic Insight[4]
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The H-3 Methine: This is the diagnostic peak. It appears as a complex multiplet (often

resembling a quintet or tt) due to coupling with the four adjacent protons on C2 and C4.

Unlike 2-heptanol, which shows a clean doublet for the terminal methyl, 3-heptanol lacks a

methyl doublet, confirming the internal ethyl/butyl substitution pattern.

The Methyl Triplets: The two methyl groups (H-1 and H-7) are in slightly different electronic

environments. H-1 (ethyl end) is closer to the electron-withdrawing oxygen than H-7 (butyl

end), often resulting in a very slight downfield shift or broadening if they overlap.

C NMR Spectral Analysis
The Carbon-13 spectrum provides the most definitive proof of structure due to the lack of

symmetry.

Representative C NMR Data (100 MHz, )
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Shift (

, ppm)
Type (DEPT) Assignment Structural Logic

73.1 CH C-3

Carbinol carbon.

Significantly

deshielded by the

directly attached

Oxygen.

36.8 C-4
Methylene

to C-3 (Butyl side).

30.1 C-2
Methylene

to C-3 (Ethyl side).

27.8 C-5
Methylene

to C-3.

22.8 C-6
Methylene

to C-3.

14.1 C-7
Terminal methyl (Butyl

chain).

9.9 C-1
Terminal methyl (Ethyl

chain).

Isomer Differentiation Logic
vs. 4-Heptanol: 4-Heptanol is symmetrical (

plane through C4). It displays only 4 carbon signals (

). 3-Heptanol displays 7 distinct signals, proving the asymmetry.

vs. 2-Heptanol: 2-Heptanol also shows 7 signals, but the chemical shifts differ. Specifically,

2-heptanol has a methyl signal much further downfield (~23 ppm) due to the
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-effect of the hydroxyl group on the terminal methyl, whereas 3-heptanol's methyls are at
~10 and ~14 ppm.

Structural Elucidation Workflow
The following diagram illustrates the logical pathway for identifying 3-heptanol from an

unknown aliphatic alcohol sample, utilizing the data points described above.

Unknown Alcohol (C7H16O)

Count 13C NMR Signals

4 Signals?
(Symmetrical)

Yes

7 Signals?
(Asymmetrical)

No

Identify as
4-Heptanol

Analyze 1H NMR
Methyl Region (0.8-1.3 ppm)

Contains Methyl Doublet?

Yes (CH3-CH-OH)

Only Triplets/Multiplets?

No (Ethyl/Butyl ends)

Identify as
2-Heptanol

CONFIRMED IDENTITY:
3-Heptanol

Click to download full resolution via product page

Figure 1: Decision logic for distinguishing heptanol isomers using combined NMR data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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